N-(2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)ethyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carboxamide

• IUPAC Name: N-[2-(4-cyclopropyl-6-oxopyrimidin-1-yl)ethyl]-6-(3,5-dimethylpyrazol-1-yl)pyridazine-3-carboxamide
• InChI: InChI=1S/C19H21N7O2/c1-12-9-13(2)26(24-12)17-6-5-15(22-23-17)19(28)20-7-8-25-11-21-16(10-18(25)27)14-3-4-14/h5-6,9-11,14H,3-4,7-8H2,1-2H3,(H,20,28)
• InChI Key: XINCVYGEJADOBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN=C(C=C2)C(=O)NCCN3C=NC(=CC3=O)C4CC4)C
• Molecular Formula: C19H21N7O2
• Molecular Weight: 379.4 g/mol
• CAS No.: 2034511-83-4

Description

N-(2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)ethyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carboxamide is a useful research compound. Its molecular formula is C19H21N7O2 and its molecular weight is 379.424. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antibacterial Evaluation

Research on the synthesis of new heterocyclic compounds, including those containing a sulfonamido moiety, has shown promise in the development of antibacterial agents. One study highlights the preparation of various derivatives, including pyran, pyridine, and pyridazine, with notable antibacterial activity (Azab, Youssef, & El-Bordany, 2013).

Anticancer Activity of Pyrazolo[3,4-d]pyrimidin-4-one Derivatives

Another significant area of research involves the synthesis of pyrazolo[3,4-d]pyrimidin-4-one derivatives, demonstrating antitumor activity against human breast adenocarcinoma cell lines. These compounds, especially those with specific substituents, have shown potent inhibitory effects (Abdellatif et al., 2014).

Anti-5-lipoxygenase Agents with Anticancer Properties

The development of novel pyrazolopyrimidines derivatives as both anticancer and anti-5-lipoxygenase agents is an area of active research. These compounds have been evaluated for their cytotoxic effects on cancer cell lines, highlighting the potential for dual-functional therapeutic agents (Rahmouni et al., 2016).

Synthesis and Biological Evaluation of Pyrazolopyrimidines

Research into the synthesis of pyrazolopyrimidines, including efforts to develop antimicrobial and antitumor agents, illustrates the versatility of these heterocyclic compounds. Studies have shown the efficacy of these compounds against various microbial strains and cancer cell lines, supporting their potential in medical applications (Various Authors).